Cas no 2640971-02-2 (N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide)

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide structure

2640971-02-2 structure

Product Name:N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide

CAS No:2640971-02-2

MF:C₁₆H₂₇N₄O₃

MW:323.410583734512

CID:5319260

PubChem ID:167997107

Update Time:2023-08-26

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

- N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide
- 2640971-02-2
- Inchi： 1S/C16H26N4O3/c1-16(2,3)14(22)17-11-6-8-20(9-7-11)12-10-18(4)15(23)19(5)13(12)21/h10-12H,6-9H2,1-5H3/p+1
- InChI Key： QYHSBXREYCIREB-UHFFFAOYSA-O
- SMILES： O=C1C(C=[N+](C)C(N1C)=O)N1CCC(CC1)NC(C(C)(C)C)=O

Computed Properties

Exact Mass: 323.20831574g/mol
Monoisotopic Mass: 323.20831574g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 3
Complexity: 542
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 72.7Å²

N-[1-(1,3-dimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)piperidin-4-yl]-2,2-dimethylpropanamide Pricemore >>

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